Cas no 2168721-93-3 (hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine)

• Product Name: hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine
• CAS No: 2168721-93-3
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 6461312
• PubChem ID: 165519121
• Update Time: 2025-05-20

hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine Chemical and Physical Properties

Names and Identifiers

• hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine
• EN300-1278686
• 2168721-93-3
• hexahydro-3H-spiro[cyclopenta[e][1,3]oxazine-2,4'-piperidine]

• Inchi： 1S/C11H20N2O/c1-2-9-8-13-11(14-10(9)3-1)4-6-12-7-5-11/h9-10,12-13H,1-8H2
• InChI Key： BOLSYVFAZWVOJN-UHFFFAOYSA-N
• SMILES： O1C2(CCNCC2)NCC2CCCC12

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 33.3Ų

Additional information on hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine

Hexahydro-3H-Spirocyclopentae1,3oxazine-2,4'-Piperidine: A Comprehensive Overview

Hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine, identified by the CAS number 2168721-93-3, is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two or more rings sharing a single atom. The spirocyclic nature of this molecule makes it an interesting subject for both academic and industrial research.

The structure of hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine consists of a cyclopentane ring fused with an oxazine ring system. The piperidine moiety further adds complexity to the molecule, contributing to its versatile chemical properties. Recent studies have highlighted the potential of such spiro compounds in drug design due to their ability to modulate biological targets with high specificity.

One of the key areas of research involving this compound is its synthesis and structural characterization. Scientists have developed various synthetic routes to construct the spirocyclic framework, including intramolecular cyclization reactions and ring-forming strategies. These methods have been optimized to achieve high yields and excellent stereocontrol, which are critical for applications in pharmaceuticals and materials science.

In terms of applications, hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine has shown promise in the field of medicinal chemistry. Its unique structure allows for interactions with various biological targets, making it a valuable lead compound in drug discovery programs. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with specific proteins, paving the way for its potential use in treating diseases such as cancer and neurodegenerative disorders.

Moreover, the compound's physical properties, such as its melting point and solubility, have been extensively studied to understand its behavior under different conditions. These studies are crucial for determining its suitability in various industrial processes and formulations.

The study of CAS No. 2168721-93-3 also extends to its environmental impact and degradation pathways. Researchers are investigating how this compound interacts with natural ecosystems and whether it poses any risks to aquatic life or soil health. Understanding these aspects is essential for ensuring the sustainable use of such compounds in industrial and medical applications.

In conclusion, hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-piperidine represents a fascinating example of how complex molecular architectures can lead to innovative solutions in science and technology. With ongoing research uncovering new insights into its properties and applications, this compound continues to be a focal point for interdisciplinary studies.